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Compound of Interest

Compound Name: Quinoline, (1-methylethyl)-

Cat. No.: B073607 Get Quote

Introduction

Isopropylquinoline, a substituted heterocyclic aromatic organic compound, serves as a versatile

building block in organic synthesis, particularly in the development of novel therapeutic agents

and functional materials. Its quinoline core is a privileged scaffold in medicinal chemistry,

appearing in a wide array of approved drugs and clinical candidates.[1][2] This technical guide

provides an in-depth overview of the commercial availability of isopropylquinoline, its key

chemical properties, and its applications in research and drug discovery, with a focus on

providing practical information for scientists and drug development professionals.

Commercial Availability and Supplier Specifications
A variety of chemical suppliers offer isopropylquinoline, primarily as 6-isopropylquinoline and to

a lesser extent, 4-isopropylquinoline and 8-isopropylquinoline. The choice of supplier may

depend on the required purity, quantity, and available technical documentation. Below is a

comparative summary of offerings from prominent suppliers.
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Supplier
Product
Name(s)

CAS Number Purity/Grade
Key
Specifications

TCI America

6-

Isopropylquinolin

e

135-79-5 >98.0% (GC)

Appearance:

Colorless to light

yellow to light

orange clear

liquidBoiling

Point: 143 °C/12

mmHgSpecific

Gravity (20/20):

1.02Refractive

Index: 1.59

BOC Sciences
ISOPROPYL

QUINOLINE
135-79-5 98.0%

Appearance:

Colorless to

yellow

liquidSolubility:

Insoluble in

water, soluble in

alcoholStorage:

Store tightly

sealed under

inert gas in a

cool, well-

ventilated area

ChemHub
6-Isopropyl

Quinoline
135-79-5

98.00 to

100.00% (sum of

isomers)

Appearance:

Yellow to

brownish yellow

liquid (est)Boiling

Point: 100.00 °C

@ 0.50 mm

HgFlash Point:

196.00 °F. TCC (

91.11 °C. )

Santa Cruz

Biotechnology

6-

isopropylquinolin

135-79-5 Research Grade For Research

Use Only. Not

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


e Intended for

Diagnostic or

Therapeutic Use.

Givaudan
Isopropyl

Quinoline

135-79-5, 6457-

30-3
Fragrance Grade

Log Pow:

3.8Vapor

Pressure: 0.0133

hPa

Dayang Chem

(Hangzhou) Co.,

Ltd.

4-isopropyl

quinoline
1333-53-5

Inquire for

specifications

Contact supplier

for details.

JHECHEM CO

LTD

8-

Isopropylquinolin

e

6457-30-3
Inquire for

specifications

Contact supplier

for details.

Applications in Drug Discovery and Organic
Synthesis
The quinoline moiety is a cornerstone in the design of anticancer agents, with derivatives

showing efficacy through various mechanisms including inhibition of tyrosine kinases,

topoisomerase, and tubulin polymerization.[1][3][4] Isopropylquinoline, as a lipophilic

substituted quinoline, serves as a key starting material for the synthesis of more complex

molecules with potential therapeutic activity.[5]

Role as a Privileged Scaffold in Oncology
Quinoline-based compounds have a significant historical and ongoing impact on the

development of anticancer drugs.[1] The versatility of the quinoline ring allows for substitutions

at various positions, leading to a diverse range of compounds that can interact with numerous

biological targets.[6][7] The addition of an isopropyl group can enhance the lipophilicity of the

molecule, potentially improving its membrane permeability and interaction with hydrophobic

pockets of target proteins.

Below is a conceptual signaling pathway diagram illustrating common targets of quinoline-

based anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b073607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

